Cas no 64997-49-5 (4-Bromohexan-1-ol)
4-Bromohexan-1-ol structure
Product Name:4-Bromohexan-1-ol
CAS No:64997-49-5
MF:C6H13BrO
MW:181.070821523666
CID:2793197
PubChem ID:12809151
Update Time:2025-04-21
4-Bromohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromohexan-1-ol
- DTXSID20510414
- 64997-49-5
- SCHEMBL2227845
- DTXCID30461221
-
- Inchi： 1S/C6H13BrO/c1-2-6(7)4-3-5-8/h6,8H,2-5H2,1H3
- InChI Key： MFVDWCAVNIEXNT-UHFFFAOYSA-N
- SMILES： BrC(CC)CCCO
Computed Properties
- Exact Mass: 180.01498Da
- Monoisotopic Mass: 180.01498Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 47.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
4-Bromohexan-1-ol Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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